Cas no 2137593-62-3 (8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine)

• Product Name: 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine
• CAS No: 2137593-62-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6370431
• PubChem ID: 165450662
• Update Time: 2025-05-20

8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine Chemical and Physical Properties

Names and Identifiers

• 2137593-62-3
• EN300-708643
• 8-oxatricyclo[3.2.1.0,2,4]octan-6-amine
• 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine

• Inchi： 1S/C7H11NO/c8-5-2-6-3-1-4(3)7(5)9-6/h3-7H,1-2,8H2
• InChI Key： ZXMYRTILLIAGKD-UHFFFAOYSA-N
• SMILES： O1C2CC(C1C1CC12)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine

8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine: A Comprehensive Overview

The compound with CAS No 2137593-62-3, known as 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines amines and oxygen atoms in a way that offers potential applications in drug design and materials science.

8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine is classified as a tricyclic amine due to its complex ring system, which includes an oxacycle fused with two other rings. The molecule's structure is characterized by a six-membered ring containing an oxygen atom and a nitrogen atom at specific positions, creating a rigid framework that can be exploited for various chemical reactions.

Recent studies have highlighted the potential of 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine in the development of novel pharmaceutical agents. Researchers have found that the compound's unique topology allows for interactions with specific biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery programs targeting conditions like cancer and neurodegenerative diseases.

The synthesis of 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine involves a multi-step process that typically begins with the preparation of precursor molecules with appropriate functional groups. Advanced techniques such as ring-closing metathesis and stereoselective reactions are often employed to construct the tricyclic framework efficiently.

One of the most intriguing aspects of 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine is its ability to undergo various post-synthetic modifications without compromising its structural integrity. This property has led to its use in the development of bioconjugates and delivery systems for therapeutic agents.

From an industrial perspective, 8-Oxatricyclo[3.2.1.0,2,4]octan-6-amine has shown promise in applications beyond pharmaceuticals, including its use as a building block in advanced materials science research.

In conclusion, 8-Oxatricyclo[3.2.,4]octan-6-amines represent an exciting class of compounds with diverse applications across multiple scientific disciplines.